2-Anilino-2-(4-pyridinyl)propanenitrile

• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 2-anilino-2-pyridin-4-ylpropanenitrile
• InChI: InChI=1S/C14H13N3/c1-14(11-15,12-7-9-16-10-8-12)17-13-5-3-2-4-6-13/h2-10,17H,1H3
• InChI Key: KENMTKQYDZUVPZ-UHFFFAOYSA-N
• SMILES: CC(C#N)(C1=CC=NC=C1)NC2=CC=CC=C2

Description

2-Anilino-2-(4-pyridinyl)propanenitrile, commonly known as ANAPP, is a chemical compound with potential applications in scientific research. It is a nitrile derivative and has been synthesized using various methods. ANAPP has been found to exhibit certain biochemical and physiological effects and has been studied for its mechanism of action.

Mechanism of Action

The mechanism of action of ANAPP is not fully understood. However, it has been suggested that ANAPP inhibits PKC and tyrosine kinase by binding to their active sites. This binding prevents the enzymes from carrying out their normal functions, leading to inhibition of cell growth and division.
Biochemical and Physiological Effects:
ANAPP has been found to exhibit certain biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. ANAPP has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, ANAPP has been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

ANAPP has certain advantages and limitations for lab experiments. One of the advantages is its ability to inhibit PKC and tyrosine kinase, which makes it a potential therapeutic agent for cancer and other diseases. Another advantage is its ability to induce apoptosis in cancer cells. However, ANAPP has certain limitations, including its potential toxicity and lack of specificity for certain enzymes.

Future Directions

There are several future directions for the study of ANAPP. One direction is to further investigate its mechanism of action and its effects on other enzymes and pathways. Another direction is to study its potential therapeutic applications in the treatment of cancer and other diseases. Additionally, the development of more specific and less toxic analogs of ANAPP could lead to the development of more effective therapeutic agents.

Synthesis Methods

ANAPP can be synthesized using different methods. One of the most commonly used methods is the reaction between 2-chloro-4-pyridinecarbonitrile and aniline in the presence of a base. Another method involves the reaction between 2-bromo-4-pyridinecarbonitrile and aniline in the presence of a palladium catalyst. Both of these methods have been found to produce ANAPP with good yields.

Scientific Research Applications

ANAPP has been studied for its potential applications in scientific research. It has been found to exhibit certain biological activities, including inhibition of protein kinase C (PKC) and tyrosine kinase. PKC is a family of enzymes that play a crucial role in the regulation of cell growth, differentiation, and apoptosis. Tyrosine kinase is an enzyme that plays a role in the regulation of cell growth and division. Inhibition of these enzymes by ANAPP can have potential therapeutic applications in the treatment of cancer and other diseases.